3-Amino-4,4-difluorobutan-1-ol

• IUPAC Name: 3-amino-4,4-difluorobutan-1-ol
• InChI: InChI=1S/C4H9F2NO/c5-4(6)3(7)1-2-8/h3-4,8H,1-2,7H2
• InChI Key: SFXJPSDXDNAPST-UHFFFAOYSA-N
• Canonical SMILES: C(CO)C(C(F)F)N
• Molecular Formula: C4H9F2NO
• Molecular Weight: 125.12 g/mol
• CAS No.: 1785430-93-4

Description

3-Amino-4,4-difluorobutan-1-ol is a specialized compound with the CAS Number: 1785430-93-4. It has gained increased attention in recent times due to its potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular formula of this compound is C4H9F2NO. The InChI code is 1S/C4H9F2NO/c5-4(6)3(7)1-2-8/h3-4,8H,1-2,7H2.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 125.12.

Scientific Research Applications

1. Industrial and Consumer Product Applications

Perfluoroalkyl acids, including derivatives similar to 3-Amino-4,4-difluorobutan-1-ol, have been utilized in various industrial and consumer products. The unique physicochemical properties, such as extreme chemical inertness and thermal stability, have made these compounds valuable in diverse applications. However, the bioaccumulation potential and environmental persistence of these substances have drawn significant attention, emphasizing the need for a thorough understanding of their hazards and potential impacts on human health and the environment (Lau et al., 2004) (Conder et al., 2008).

2. Pharmaceutical and Agricultural Applications

Fluorinated compounds, like this compound, might have applications in pharmaceuticals and agriculture. The structural properties of these compounds contribute to the production of various drugs and agricultural products. The diverse applications span from medicinal drugs with antimicrobial effects to agricultural products like insecticides and plant growth regulators, highlighting the versatility and potential of fluorinated compounds in contributing to human health and agricultural advancements (Nazarov et al., 2021).

3. Advanced Material Development

Fluorinated compounds, including those structurally similar to this compound, have been pivotal in the development of advanced materials. Their unique properties, such as high thermal and chemical stability, have facilitated the creation of high-performance materials used in various technological and industrial applications. The development of these materials underscores the importance of understanding the chemical behavior and potential applications of fluorinated compounds in enhancing the performance and durability of modern materials (Buer & Marsh, 2012).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H227, H314, and H335. Precautionary measures include P210, P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P370+P378, P403+P233, P403+P235, P405, and P501.

Mechanism of Action

Target of Action

The primary targets of 3-Amino-4,4-difluorobutan-1-ol are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the proportion of the drug that enters circulation when introduced into the body and is able to have an active effect.

Action Environment

The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown . Factors such as temperature, pH, and the presence of other molecules can affect a compound’s activity.